Cas no 142694-58-4 (Phenanthro[1,2-b]furan-6-carboxaldehyde,1,2,6,7,8,9,10,11-octahydro-1,6-dimethyl-10,11-dioxo-)

Phenanthro[1,2-b]furan-6-carboxaldehyde,1,2,6,7,8,9,10,11-octahydro-1,6-dimethyl-10,11-dioxo- structure
142694-58-4 structure
Product Name:Phenanthro[1,2-b]furan-6-carboxaldehyde,1,2,6,7,8,9,10,11-octahydro-1,6-dimethyl-10,11-dioxo-
CAS No:142694-58-4
MF:C19H18O4
MW:310.343825817108
CID:175802
PubChem ID:124268
Update Time:2025-04-19

Phenanthro[1,2-b]furan-6-carboxaldehyde,1,2,6,7,8,9,10,11-octahydro-1,6-dimethyl-10,11-dioxo- Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[1,2-b]furan-6-carboxaldehyde,1,2,6,7,8,9,10,11-octahydro-1,6-dimethyl-10,11-dioxo-
    • 1,6-dimethyl-10,11-dioxo-2,7,8,9-tetrahydro-1H-naphtho[1,2-g][1]benzofuran-6-carbaldehyde
    • 1,2,6,7,8,9,10,11-Octahydro-1,6-dimethyl-10,11-dioxophenanthro(1,2-b)furan-6-carboxaldehyde
    • 1,6-dimethyl-10,11-dioxo-1,2,6,7,8,9,10,11-octahydrophenanthro[1,2-b]furan-6-carbaldehyde
    • Phenanthro(1,2-b)furan-6-carboxaldehyde, 1,2,6,7,8,9,10,11-octahydro-1,6-dimethyl-10,11-dioxo-
    • Tanshinaldehyde
    • 142694-58-4
    • DTXSID40931602
    • Inchi: 1S/C19H18O4/c1-10-8-23-18-12-5-6-13-11(4-3-7-19(13,2)9-20)15(12)17(22)16(21)14(10)18/h5-6,9-10H,3-4,7-8H2,1-2H3
    • InChI Key: JRMAMBGELPWLSV-UHFFFAOYSA-N
    • SMILES: O1CC(C)C2C(C(C3=C(C=CC4=C3CCCC4(C=O)C)C1=2)=O)=O

Computed Properties

  • Exact Mass: 310.121
  • Monoisotopic Mass: 310.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 502°Cat760mmHg
  • Flash Point: 223.3°C
  • Refractive Index: 1.615
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